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Compound of Interest

Compound Name: 3-Ethyl-3-heptanol

Cat. No.: B011723 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is paramount for predicting their behavior in

various systems. This guide provides a detailed comparison of the physical properties of

several isomers of heptanol, a seven-carbon alcohol. The data presented is supported by

established experimental protocols, offering a reliable reference for laboratory and

developmental applications.

Isomers of Heptanol
Heptanol (C₇H₁₆O) exists in numerous structural and stereoisomeric forms. The position of the

hydroxyl (-OH) group along the carbon chain and the branching of the chain itself lead to a

wide array of isomers with distinct physical characteristics. This guide focuses on the straight-

chain isomers (1-heptanol, 2-heptanol, 3-heptanol, and 4-heptanol) and provides available data

for some branched-chain isomers for a broader comparative context. 3-Heptanol is a chiral

molecule and exists as two enantiomers, (R)-3-heptanol and (S)-3-heptanol.

Comparison of Physical Properties
The following table summarizes the key physical properties of various heptanol isomers. These

properties are critical in determining the applications of each isomer, from their use as solvents

to their role as intermediates in chemical synthesis.
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Isomer Structure
Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
20°C)

Solubility in
Water
(g/100mL)

1-Heptanol
CH₃(CH₂)₅CH

₂OH
175-176 -36 0.822 0.1

2-Heptanol
CH₃(CH₂)₄CH

(OH)CH₃
160-162 -30 0.817 0.327

3-Heptanol
CH₃(CH₂)₃CH

(OH)CH₂CH₃
156-157 -70 0.821 Soluble

(R)-3-

Heptanol

CH₃(CH₂)₃C--

INVALID-

LINK--

CH₂CH₃

156-157 - - -

(S)-3-

Heptanol

CH₃(CH₂)₃C--

INVALID-

LINK--

CH₂CH₃

156-157 - - -

4-Heptanol

CH₃(CH₂)₂CH

(OH)

(CH₂)₂CH₃

155 -41.5 0.810
0.53 (at

25°C)

Experimental Protocols
The accurate determination of physical properties is fundamental to chemical characterization.

The following sections detail the standard experimental methodologies used to obtain the data

presented in this guide.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and reliable method for determining the boiling

point is through distillation.

Methodology: Simple Distillation
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The heptanol isomer is placed in a distillation flask.

The flask is heated, and the temperature of the vapor is monitored with a thermometer

placed at the vapor outlet.

The temperature at which the liquid actively boils and the vapor temperature remains

constant is recorded as the boiling point.
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Apparatus Setup

Procedure

Heating Mantle Distillation Flask
with Heptanol Isomer

Thermometer

Condenser

Record stable
vapor temperature

Receiving Flask

Heat the flask
Vapor rises and

enters condenser
Vapor condenses

to liquid

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation:
Solidify and powder

heptanol isomer

Pack sample into
a capillary tube

Place tube in
melting point apparatus

Heat sample at a
controlled rate

Observe and Record:
- Temperature of first liquid formation

- Temperature of complete liquefaction
 

Weigh empty pycnometer
(m1)

Fill pycnometer with
heptanol isomer

Weigh filled pycnometer
(m2)

Calculate mass of isomer
(m = m2 - m1)

Calculate density
(ρ = m / V_pycnometer)

Procedure

Start with a known
volume of water

Add a small, known
amount of heptanol isomer

Stir vigorously

Observe for complete
dissolution

If dissolved
Repeat addition until
saturation is reached
(phase separation)

Calculate total amount
of dissolved isomer

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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